4-bromo-2-fluoro-N-methyl-N-[2-(2-methylsulfanylanilino)-2-oxoethyl]benzamide

• IUPAC Name: 4-bromo-2-fluoro-N-methyl-N-[2-(2-methylsulfanylanilino)-2-oxoethyl]benzamide
• InChI: InChI=1S/C17H16BrFN2O2S/c1-21(17(23)12-8-7-11(18)9-13(12)19)10-16(22)20-14-5-3-4-6-15(14)24-2/h3-9H,10H2,1-2H3,(H,20,22)
• InChI Key: BVDCOUDCIUQWIQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=CC=CC=C1SC)C(=O)C2=C(C=C(C=C2)Br)F
• Molecular Formula: C17H16BrFN2O2S
• Molecular Weight: 411.3 g/mol

Description

4-bromo-2-fluoro-N-methyl-N-[2-(2-methylsulfanylanilino)-2-oxoethyl]benzamide is a chemical compound that has garnered attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-bromo-2-fluoro-N-methyl-N-[2-(2-methylsulfanylanilino)-2-oxoethyl]benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth. It has also been shown to bind to amyloid-beta aggregates, leading to their detection and potential removal.
Biochemical and Physiological Effects:
Studies have shown that 4-bromo-2-fluoro-N-methyl-N-[2-(2-methylsulfanylanilino)-2-oxoethyl]benzamide has low toxicity and does not cause significant changes in biochemical or physiological parameters in animal models. However, further studies are needed to fully understand its effects on the human body.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromo-2-fluoro-N-methyl-N-[2-(2-methylsulfanylanilino)-2-oxoethyl]benzamide in lab experiments is its ability to selectively bind to amyloid-beta aggregates and cancer cells. This makes it a useful tool for the detection and potential treatment of these diseases. However, its moderate yield in synthesis and limited understanding of its mechanism of action are limitations that need to be addressed.

Future Directions

There are several future directions for the research and development of 4-bromo-2-fluoro-N-methyl-N-[2-(2-methylsulfanylanilino)-2-oxoethyl]benzamide. These include further studies on its mechanism of action, optimization of the synthesis method to improve yield, and exploration of its potential applications in other fields such as neurodegenerative diseases and drug delivery systems.
In conclusion, 4-bromo-2-fluoro-N-methyl-N-[2-(2-methylsulfanylanilino)-2-oxoethyl]benzamide is a promising compound with potential applications in various fields. Its unique chemical structure and ability to selectively bind to amyloid-beta aggregates and cancer cells make it an attractive tool for scientific research. However, further studies are needed to fully understand its mechanism of action and optimize its synthesis method.

Synthesis Methods

The synthesis of 4-bromo-2-fluoro-N-methyl-N-[2-(2-methylsulfanylanilino)-2-oxoethyl]benzamide involves the reaction of 4-bromo-2-fluorobenzoyl chloride with N-methyl-N-(2-aminoethyl)-2-methylsulfanylbenzamide. The resulting compound is then treated with a base to obtain the final product. The yield of this synthesis method is reported to be moderate.

Scientific Research Applications

The unique chemical structure of 4-bromo-2-fluoro-N-methyl-N-[2-(2-methylsulfanylanilino)-2-oxoethyl]benzamide makes it an attractive compound for scientific research. It has been studied for its potential use as a fluorescent probe for the detection of amyloid-beta aggregates in Alzheimer's disease. Additionally, it has shown promise as a potential therapeutic agent for the treatment of cancer due to its ability to inhibit the growth of cancer cells.